molecular formula C10H15N3O4S B6646774 1-[(1H-imidazol-5-ylsulfonylamino)methyl]cyclopentane-1-carboxylic acid

1-[(1H-imidazol-5-ylsulfonylamino)methyl]cyclopentane-1-carboxylic acid

Cat. No. B6646774
M. Wt: 273.31 g/mol
InChI Key: GOWWKRBXZLNBOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(1H-imidazol-5-ylsulfonylamino)methyl]cyclopentane-1-carboxylic acid is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of a specific enzyme, which makes it a promising candidate for various applications in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 1-[(1H-imidazol-5-ylsulfonylamino)methyl]cyclopentane-1-carboxylic acid involves the inhibition of a specific enzyme, which is involved in various biological processes, including cell proliferation and inflammation. By inhibiting this enzyme, 1-[(1H-imidazol-5-ylsulfonylamino)methyl]cyclopentane-1-carboxylic acid has the potential to suppress these processes, leading to the treatment of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(1H-imidazol-5-ylsulfonylamino)methyl]cyclopentane-1-carboxylic acid have been extensively studied. It has been shown to have potent anti-inflammatory and anti-cancer properties, making it a promising candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(1H-imidazol-5-ylsulfonylamino)methyl]cyclopentane-1-carboxylic acid in lab experiments include its potent inhibition of a specific enzyme, its ability to suppress various biological processes, and its potential for the treatment of various diseases. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 1-[(1H-imidazol-5-ylsulfonylamino)methyl]cyclopentane-1-carboxylic acid. These include further studies on its safety and efficacy, the development of more potent analogs, and the exploration of its potential applications in the treatment of various diseases, including cancer and inflammatory disorders.
In conclusion, 1-[(1H-imidazol-5-ylsulfonylamino)methyl]cyclopentane-1-carboxylic acid is a promising compound that has gained significant attention in the field of scientific research. Its potent inhibition of a specific enzyme, anti-inflammatory and anti-cancer properties make it a promising candidate for the treatment of various diseases. Further studies are needed to determine its safety and efficacy and explore its potential applications in the field of biochemistry and pharmacology.

Synthesis Methods

The synthesis of 1-[(1H-imidazol-5-ylsulfonylamino)methyl]cyclopentane-1-carboxylic acid involves several steps, including the reaction of 1,3-cyclopentadiene with chlorosulfonic acid, followed by the reaction of the resulting compound with 1H-imidazole-5-amine. The final product is obtained by treating the intermediate compound with sodium hydroxide.

Scientific Research Applications

1-[(1H-imidazol-5-ylsulfonylamino)methyl]cyclopentane-1-carboxylic acid has been extensively studied for its potential applications in the field of biochemistry and pharmacology. It has been shown to be a potent inhibitor of a specific enzyme, which makes it a promising candidate for the treatment of various diseases, including cancer and inflammatory disorders.

properties

IUPAC Name

1-[(1H-imidazol-5-ylsulfonylamino)methyl]cyclopentane-1-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H15N3O4S/c14-9(15)10(3-1-2-4-10)6-13-18(16,17)8-5-11-7-12-8/h5,7,13H,1-4,6H2,(H,11,12)(H,14,15)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GOWWKRBXZLNBOY-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(C1)(CNS(=O)(=O)C2=CN=CN2)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H15N3O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

273.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[(1H-imidazol-5-ylsulfonylamino)methyl]cyclopentane-1-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.